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Introduction
[Ala17]-Melanin-Concentrating Hormone ([Ala17]-MCH) is a synthetic analog of the native

neuropeptide Melanin-Concentrating Hormone (MCH). It acts as a potent agonist for the MCH

receptors, MCHR1 and MCHR2, which are G-protein coupled receptors (GPCRs) primarily

expressed in the central nervous system. [Ala17]-MCH is a valuable tool for in vitro studies

aimed at elucidating the physiological roles of the MCH system, which is implicated in the

regulation of energy homeostasis, appetite, mood, and sleep. These application notes provide

detailed protocols for the use of [Ala17]-MCH in cell culture experiments, including receptor

activation, downstream signaling analysis, and cell viability assessment.

Mechanism of Action
[Ala17]-MCH selectively binds to and activates MCHR1 and MCHR2.[1] MCHR1 activation

couples to both Gαi and Gαq proteins, leading to the inhibition of adenylyl cyclase, a decrease

in intracellular cyclic AMP (cAMP) levels, and the stimulation of phospholipase C (PLC), which

results in an increase in intracellular calcium (Ca2+).[2][3] MCHR2 activation primarily couples

to Gαq, leading to an increase in intracellular Ca2+.[2] The activation of these receptors can

also stimulate the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated

kinase (ERK) pathway.[3]
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Quantitative Data
The following table summarizes the binding affinity (Ki) and functional potency (EC50) of

[Ala17]-MCH for human MCH receptors. These values are crucial for determining the

appropriate concentration range for in vitro experiments.

Parameter MCHR1 MCHR2 Reference

Ki (nM) 0.16 34 [1]

EC50 (nM) 17 54

Signaling Pathway Diagrams
The following diagrams illustrate the primary signaling cascades initiated by the activation of

MCHR1 and MCHR2.
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Caption: MCHR1 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15607512#ala17-mch-concentration-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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